4-Chloro-2-ethynyl-1,3-thiazole

• IUPAC Name: 4-chloro-2-ethynyl-1,3-thiazole
• InChI: InChI=1S/C5H2ClNS/c1-2-5-7-4(6)3-8-5/h1,3H
• InChI Key: SXAUISVONRJCMA-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=NC(=CS1)Cl
• Molecular Formula: C5H2ClNS
• Molecular Weight: 143.59 g/mol

Description

“4-Chloro-2-ethynyl-1,3-thiazole” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are members of the azole heterocycles, which also include imidazoles and oxazoles.

Synthesis Analysis

Thiazoles have been synthesized using various methods. For instance, Sarojini et al. synthesized a series of 2-substituted 4-(2,5-dichloro thienyl)-1,3-thiazoles by the reaction of 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles have been involved in various chemical reactions. For example, they have been used as starting materials for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles.

Scientific Research Applications

Antioxidant Applications

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Applications

. Analgesics are medicines that are used to relieve pain. They work by blocking pain signals going to the brain or by interfering with the brain’s interpretation of the signals.

Anti-inflammatory Applications

. These drugs work by reducing inflammation, which is a process by which the body’s white blood cells and substances they produce protect us from infection with foreign organisms, such as bacteria and viruses.

Antimicrobial Applications

. Antimicrobial substances offer a defense against harmful microorganisms, including bacteria and fungi.

Antifungal Applications

. These drugs are used to treat fungal infections, which can occur in any part of the body.

Antiviral Applications

. Antiviral drugs are a type of medication used specifically for treating viral infections.

Diuretic Applications

. Diuretics help the body get rid of excess fluid, mainly water and sodium.

Antitumor Applications

. These drugs are used in chemotherapy to destroy cancer cells.

Safety and Hazards

Thiazoles should be handled with care as they can cause severe skin burns and eye damage. They may also cause respiratory irritation. It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid breathing dust, fume, gas, mist, vapors, or spray.

Future Directions

Thiazoles have shown diverse biological activities, making them a promising scaffold for the development of new compounds with therapeutic roles. Therefore, future research could focus on designing and synthesizing new thiazole derivatives, and evaluating their biological activities.